Cas no 57181-86-9 (4-(3-Phenylpropoxy)aniline)

• Product Name: 4-(3-Phenylpropoxy)aniline
• CAS No: 57181-86-9
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• MDL: MFCD01670343
• CID: 1087128
• PubChem ID: 42154
• Update Time: 2025-05-19

4-(3-Phenylpropoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(3-Phenylpropoxy)aniline
• 4-(3-phenylpropoxy)aniline(SALTDATA: FREE)
• 4-(3-phenylpropoxy)phenylamine
• B 2883
• 4-(3'-phenylpropoxy)-aniline
• 4-13-00-01021 (Beilstein Handbook Reference)
• DTXSID90205820
• p-(3-Phenylpropoxy)aniline
• BRN 2109966
• Benzenamine, 4-(3-phenylpropoxy)-
• STL066912
• MFCD01670343
• SB80178
• SCHEMBL5583836
• AKOS000155905
• ANILINE, p-(3-PHENYLPROPOXY)-
• AN-329/43385741
• DB-283434
• CS-0322905
• M & B 2883
• TWHJRINTKADTKB-UHFFFAOYSA-N
• BS-38318
• 57181-86-9

• MDL： MFCD01670343
• Inchi： 1S/C15H17NO/c16-14-8-10-15(11-9-14)17-12-4-7-13-5-2-1-3-6-13/h1-3,5-6,8-11H,4,7,12,16H2
• InChI Key： TWHJRINTKADTKB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)CCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 227.13100
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25000
• LogP: 3.86160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-(3-Phenylpropoxy)aniline

Introduction to 4-(3-Phenylpropoxy)aniline (CAS No. 57181-86-9)

4-(3-Phenylpropoxy)aniline, identified by the Chemical Abstracts Service Number (CAS No.) 57181-86-9, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a phenylpropyl ether side chain attached to an aniline core, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry. The molecular structure of 4-(3-Phenylpropoxy)aniline consists of a benzene ring substituted with an aniline group at the para position and a 3-phenylpropoxy moiety at the ortho position, contributing to its reactivity and potential applications.

The synthesis of 4-(3-Phenylpropoxy)aniline typically involves nucleophilic substitution reactions or etherification processes, where careful control of reaction conditions is essential to achieve high yields and purity. Researchers have explored various synthetic pathways, including the use of palladium-catalyzed cross-coupling reactions, which offer a more efficient and selective approach compared to traditional methods. The introduction of advanced catalytic systems has not only improved the scalability of production but also minimized waste generation, aligning with the growing emphasis on sustainable chemistry practices.

In recent years, 4-(3-Phenylpropoxy)aniline has been studied for its potential applications in medicinal chemistry. Its structural motif is reminiscent of bioactive molecules that interact with biological targets, making it a promising scaffold for drug discovery. Specifically, the phenyl group and the aniline moiety are known to participate in hydrogen bonding and hydrophobic interactions, which are critical for molecule-receptor binding affinity. This has led to investigations into its derivatives as potential candidates for treating neurological disorders, inflammation, and other diseases.

One notable area of research involves the exploration of 4-(3-Phenylpropoxy)aniline as a precursor in the development of novel antimicrobial agents. The phenylpropoxy side chain introduces lipophilicity, which can enhance membrane penetration and improve bioavailability. Additionally, modifications to the aniline group can fine-tune pharmacokinetic properties, such as solubility and metabolic stability. Studies have shown that certain derivatives exhibit promising activity against resistant bacterial strains, highlighting the compound's potential in addressing antibiotic resistance challenges.

Beyond pharmaceutical applications, 4-(3-Phenylpropoxy)aniline has been investigated for its role in materials science. Its ability to form stable complexes with metal ions makes it useful in designing coordination polymers and metal-organic frameworks (MOFs). These materials have applications in catalysis, gas storage, and separation technologies. The presence of both aromatic and aliphatic components in its structure allows for tunable electronic properties, making it a candidate for organic semiconductors and optoelectronic devices.

The chemical reactivity of 4-(3-Phenylpropoxy)aniline also positions it as a versatile building block in organic synthesis. Functional groups such as the hydroxyl group in the phenylpropoxy moiety can undergo further modifications via esterification, etherification, or oxidation reactions. This flexibility enables chemists to design complex molecules with tailored properties for specific applications. For instance, researchers have utilized this compound to synthesize novel ligands for asymmetric catalysis, where chiral auxiliaries can be introduced to enhance enantioselectivity.

Recent advancements in computational chemistry have further enhanced the understanding of 4-(3-Phenylpropoxy)aniline's behavior. Molecular modeling studies have provided insights into its interaction with biological targets at an atomic level, aiding in the rational design of more effective derivatives. These simulations have been instrumental in predicting pharmacokinetic profiles and identifying potential adverse effects before experimental validation is necessary. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

The environmental impact of synthesizing and utilizing 4-(3-Phenylpropoxy)aniline has also been a focus of recent research. Green chemistry principles have guided efforts to develop eco-friendly synthetic routes that minimize hazardous byproducts. For example, solvent-free reactions or the use of biodegradable catalysts have been explored to reduce environmental footprints. These initiatives are crucial for ensuring that chemical manufacturing remains sustainable while meeting industrial demands.

In conclusion,4-(3-Phenylpropoxy)aniline (CAS No. 57181-86-9) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse functionalization strategies, making it a valuable intermediate in synthetic chemistry. Ongoing research continues to uncover new possibilities for this compound, from developing next-generation therapeutics to designing advanced materials. As scientific understanding progresses,4-(3-Phenylpropoxy)aniline is poised to play an increasingly important role in addressing global challenges through innovative chemical solutions.